Cas no 108853-15-2 (1,2,3-trimethoxy-5-[2-(3-methoxyphenyl)ethyl]benzene)

• Product Name: 1,2,3-trimethoxy-5-[2-(3-methoxyphenyl)ethyl]benzene
• CAS No: 108853-15-2
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• CID: 1186417
• PubChem ID: 15696377
• Update Time: 2025-04-20

1,2,3-trimethoxy-5-[2-(3-methoxyphenyl)ethyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-trimethoxy-5-[2-(3-methoxyphenyl)ethyl]benzene
• ACMC-20mbut
• CTK0G2594
• dimethyl ether of aloifol I
• Benzene, 1,2,3-trimethoxy-5-[2-(3-methoxyphenyl)ethyl]-
• CHEMBL87241
• aloifol I dimethyl ether
• 1,2,3-trimethoxy-5-(3-methoxyphenethyl)benzene
• ACMC-20mbut; CTK0G2594; dimethyl ether of aloifol I; Benzene, 1,2,3-trimethoxy-5-[2-(3-methoxyphenyl)ethyl]-; CHEMBL87241; aloifol I dimethyl ether; 1,2,3-trimethoxy-5-(3-methoxyphenethyl)benzene;
• DTXSID90576986
• 108853-15-2

• Inchi： 1S/C18H22O4/c1-19-15-7-5-6-13(10-15)8-9-14-11-16(20-2)18(22-4)17(12-14)21-3/h5-7,10-12H,8-9H2,1-4H3
• InChI Key： NUHKDACBBFNRPM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CCC1C=CC=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 302.15186
• Monoisotopic Mass: 302.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92
• LogP: 3.50620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes